N-(2-chloro-4-methylphenyl)-2-methoxyacetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-methoxyacetamide
• InChI: InChI=1S/C10H12ClNO2/c1-7-3-4-9(8(11)5-7)12-10(13)6-14-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: YMECMCNZZVJRGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC)Cl
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-methoxyacetamide, commonly known as CMMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMMA belongs to the class of amides and is widely used as a reagent in various chemical reactions.

Mechanism of Action

The mechanism of action of CMMA is not fully understood. However, it is believed that CMMA acts by inhibiting the activity of certain enzymes in the body. This inhibition leads to the accumulation of certain metabolites, which can then be used for further chemical reactions.
Biochemical and Physiological Effects:
CMMA has been shown to have various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic properties. CMMA has also been shown to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

CMMA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. CMMA is also relatively inexpensive compared to other reagents. However, CMMA has some limitations as well. It is a toxic compound that can cause harm if not handled properly. CMMA is also not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on CMMA. One area of research could be to further investigate the mechanism of action of CMMA. Another area of research could be to explore the potential applications of CMMA in the synthesis of new pharmaceuticals and agrochemicals. Additionally, research could be done to develop safer and more efficient methods for the synthesis of CMMA. Overall, CMMA is a promising compound that has the potential to be used in various scientific research applications.

Synthesis Methods

The synthesis of CMMA involves the reaction of 2-chloro-4-methylphenyl isocyanate with methoxyacetic acid. This reaction is carried out in the presence of a catalyst such as triethylamine. The product obtained is then purified using column chromatography. The yield of CMMA obtained through this method is around 70-80%.

Scientific Research Applications

CMMA has been extensively studied for its potential applications in scientific research. It is widely used as a reagent in various chemical reactions such as the synthesis of pyrazoles, pyridines, and other heterocyclic compounds. CMMA is also used as a starting material for the synthesis of pharmaceuticals and agrochemicals.